![molecular formula C8H10O2 B090301 1,4-Dimethoxybenzene CAS No. 150-78-7](/img/structure/B90301.png)
1,4-Dimethoxybenzene
Overview
Description
1,4-Dimethoxybenzene is a compound that has been the subject of various studies due to its interesting chemical properties and potential applications. It is a derivative of benzene where two methoxy groups are substituted at the 1 and 4 positions of the aromatic ring. This compound has been explored in different contexts, including its use as a precursor in synthetic chemistry, its oxidation behavior, and its structural properties 10.
Synthesis Analysis
The synthesis of derivatives of this compound has been reported in several studies. For instance, 1,4-difluoro-2,5-dimethoxybenzene has been used as a precursor for iterative double benzyne-furan Diels-Alder reactions, leading to the synthesis of highly substituted anthracenols . Another study reported the synthesis of sterically hindered 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene through aromatic nucleophilic substitution, which is a derivative of this compound .
Molecular Structure Analysis
The molecular structure of this compound has been determined through X-ray crystallography. The study revealed that the methyl groups lie in the plane of the benzene ring, and provided detailed bond lengths and valency angles, which are crucial for understanding the compound's reactivity and interactions10.
Chemical Reactions Analysis
This compound undergoes various chemical reactions. It can be oxidized to benzoquinones either directly or through demethylation-oxidation. The control over bromination and oxidation reactions has been fine-tuned, allowing for selective transformations . Additionally, the compound has been used as a reagent for the derivatization of aromatic aldehydes in liquid chromatography, indicating its utility in analytical chemistry .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound-based compounds have been extensively studied. Theoretical calculations based on density functional theory (DFT) have been used to understand the effect of substituents on the oxidation potential of this compound, which is relevant for its application as a redox shuttle in lithium-ion batteries . Furthermore, the compound's behavior in electron transfer reactions has been investigated, showing substantial intramolecular electronic interaction in radical cations .
Scientific Research Applications
1,4-Dimethoxybenzene has several applications in scientific research:
Biology: It has been studied for its role in attracting bees due to its floral scent.
Industry: It is used in perfumes and soaps due to its sweet floral odor.
Mechanism of Action
The mechanism of action of 1,4-dimethoxybenzene in electrophilic aromatic substitution reactions involves the formation of a sigma complex. The pi electrons of the aromatic ring attack the electrophile, forming a positively charged intermediate. This intermediate then loses a proton to regenerate the aromatic system .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1,4-Dimethoxybenzene is an ether . Ethers may react violently with strong oxidizing agents . In other reactions, which typically involve the breaking of the carbon-oxygen bond, ethers are relatively inert .
Cellular Effects
In a study in mice, Iranian scientists identified this compound as the major psychoactive chemical in musk willow (Salix aegyptiaca) by its ability to cause somnolescence and depressed activity .
Molecular Mechanism
It is known that it is produced by the methylation of hydroquinone using dimethylsulfate and an alkali .
Dosage Effects in Animal Models
In animal models, specifically mice, this compound has been identified as a major psychoactive chemical causing somnolescence and depressed activity . The effects of varying dosages of this compound have not been extensively studied.
Preparation Methods
Synthetic Routes and Reaction Conditions: 1,4-Dimethoxybenzene is typically synthesized through the methylation of hydroquinone using dimethyl sulfate and an alkali . The reaction involves the following steps:
- Hydroquinone is dissolved in an aqueous solution of sodium hydroxide.
- Dimethyl sulfate is then added to the solution, resulting in the formation of this compound.
Industrial Production Methods: In industrial settings, the production of this compound follows a similar process but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous reactors and efficient separation techniques helps in achieving industrial-scale production .
Chemical Reactions Analysis
Types of Reactions: 1,4-Dimethoxybenzene undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form quinones.
Reduction: It can be reduced to form hydroquinone.
Substitution: It undergoes electrophilic aromatic substitution reactions, such as Friedel-Crafts alkylation and acylation
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are used.
Substitution: Friedel-Crafts reactions typically use aluminum chloride as a catalyst and alkyl or acyl halides as reagents
Major Products:
Oxidation: Quinones.
Reduction: Hydroquinone.
Substitution: Alkylated or acylated derivatives of this compound
Comparison with Similar Compounds
Similar Compounds:
- 1,2-Dimethoxybenzene
- 1,3-Dimethoxybenzene
- Hydroquinone dimethyl ether
- p-Methoxyanisole
Comparison: 1,4-Dimethoxybenzene is unique due to its specific substitution pattern, which influences its reactivity and applications. Compared to its isomers, this compound has a distinct sweet floral odor and is more commonly used in perfumes and soaps .
properties
IUPAC Name |
1,4-dimethoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHBQPCCCRFSCAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Record name | 1,4-DIMETHOXYBENZENE | |
Source | CAMEO Chemicals | |
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Record name | 1,4-DIMETHOXYBENZENE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
42500-66-3 | |
Record name | Benzene, 1,4-dimethoxy-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42500-66-3 | |
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DSSTOX Substance ID |
DTXSID0022014 | |
Record name | Hydroquinone dimethyl ether | |
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Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1,4-dimethoxybenzene appears as colorless crystals. (NTP, 1992), White solid with an odor of sweet clover; [Hawley] Colorless solid; [CAMEO] White crystalline chips; [MSDSonline], Solid, WHITE FLAKES WITH CHARACTERISTIC ODOUR., White crystals | |
Record name | 1,4-DIMETHOXYBENZENE | |
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Record name | Hydroquinone dimethyl ether | |
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Record name | 1,4-Dimethoxybenzene | |
Source | Human Metabolome Database (HMDB) | |
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Record name | 1,4-DIMETHOXYBENZENE | |
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Record name | p-Dimethoxybenzene | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1259/ | |
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Boiling Point |
414.7 °F at 760 mmHg (NTP, 1992), 212.6 °C, 210.00 to 213.00 °C. @ 760.00 mm Hg, 212 °C | |
Record name | 1,4-DIMETHOXYBENZENE | |
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Record name | HYDROQUINONE DIMETHYL ETHER | |
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Record name | 1,4-Dimethoxybenzene | |
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Flash Point |
88 °C | |
Record name | 1,4-DIMETHOXYBENZENE | |
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Solubility |
Slightly soluble (NTP, 1992), SLIGHTLY SOL IN WATER; VERY SOL IN ETHER, BENZENE, 1:10 IN 95% ALCOHOL, SOL IN ACETONE, Solubility in water: none, Slightly soluble in water, soluble (in ethanol) | |
Record name | 1,4-DIMETHOXYBENZENE | |
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Record name | HYDROQUINONE DIMETHYL ETHER | |
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Record name | 1,4-DIMETHOXYBENZENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | p-Dimethoxybenzene | |
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Density |
1.053 at 131 °F (NTP, 1992) - Denser than water; will sink, 1.0526 @ 55 °C/55 °C | |
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Vapor Pressure |
0.08 [mmHg], Vapor pressure, kPa at 20 °C: | |
Record name | Hydroquinone dimethyl ether | |
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Color/Form |
LEAFLETS FROM WATER, WHITE FLAKES | |
CAS RN |
150-78-7 | |
Record name | 1,4-DIMETHOXYBENZENE | |
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Record name | 1,4-Dimethoxybenzene | |
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Record name | 1,4-Dimethoxybenzene | |
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Record name | 1,4-DIMETHOXYBENZENE | |
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Melting Point |
133 °F (NTP, 1992), 58-60 °C, 55 - 56 °C | |
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Record name | 1,4-DIMETHOXYBENZENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1297 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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